Cas no 54646-37-6 (1-Propanol, 2-ethoxy-, 4-methylbenzenesulfonate)

• Product Name: 1-Propanol, 2-ethoxy-, 4-methylbenzenesulfonate
• CAS No: 54646-37-6
• MF: C₁₂H₂₀O₅S
• MW: 276.349203109741
• CID: 354030
• PubChem ID: 71364572
• Update Time: 2025-04-19

1-Propanol, 2-ethoxy-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-ethoxy-, 4-methylbenzenesulfonate
• 2-ethoxypropan-1-ol,4-methylbenzenesulfonic acid
• 4-Methylbenzene-1-sulfonic acid--2-ethoxypropan-1-ol (1/1)
• DTXSID80788036
• 54646-37-6

• Inchi： 1S/C7H8O3S.C5H12O2/c1-6-2-4-7(5-3-6)11(8,9)10;1-3-7-5(2)4-6/h2-5H,1H3,(H,8,9,10);5-6H,3-4H2,1-2H3
• InChI Key： DTAPQMMXMUQBEB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC)C(C)CO

Computed Properties

• Exact Mass: 276.1032
• Monoisotopic Mass: 276.10314491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• PSA: 83.83